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Compound of Interest

Compound Name: 2-(2-butoxyethoxy)acetic Acid

Cat. No.: B1266689 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on enhancing the solubility of 2-(2-butoxyethoxy)acetic acid for

various experimental setups.

Frequently Asked Questions (FAQs)
Q1: What is 2-(2-butoxyethoxy)acetic acid?

2-(2-butoxyethoxy)acetic acid is a carboxylic acid with the molecular formula C8H16O4.[1][2]

It is also known by its CAS number 82941-26-2.[2][3]

Q2: What are the known physical and chemical properties of 2-(2-butoxyethoxy)acetic acid?

Specific solubility data for 2-(2-butoxyethoxy)acetic acid is not readily available in public

literature.[3] However, other key physical and chemical properties have been documented.

Table 1: Physical and Chemical Properties of 2-(2-butoxyethoxy)acetic acid
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Property Value Source

Molecular Formula C8H16O4 [1][2]

Molecular Weight 176.21 g/mol [1][4]

Density 1.04635 g/cm³ at 20 °C [2]

Boiling Point 141 °C at 5 Torr [2]

Flash Point 79 °C [2]

Refractive Index 1.416 [2]

Q3: What are the primary safety hazards associated with 2-(2-butoxyethoxy)acetic acid?

This compound is classified as corrosive and can cause severe skin burns and serious eye

damage.[1] It is essential to handle this chemical with appropriate personal protective

equipment (PPE), including gloves, protective clothing, and eye/face protection.[3][4] Always

work in a well-ventilated area.

Troubleshooting Guide for Solubility Issues
Issue: I am having difficulty dissolving 2-(2-butoxyethoxy)acetic acid for my experiment.

This guide provides a systematic approach to enhancing the solubility of 2-(2-
butoxyethoxy)acetic acid.

Step 1: Solvent Screening

The first step is to identify a suitable solvent or solvent system. Given its chemical structure,

which includes both a hydrophobic butyl group and hydrophilic ether and carboxylic acid

groups, a range of solvents with varying polarities should be tested.

Polar Protic Solvents: Water, ethanol, methanol, isopropanol.

Polar Aprotic Solvents: DMSO (Dimethyl sulfoxide), DMF (Dimethylformamide), acetone.

Nonpolar Solvents: Toluene, hexane (less likely to be effective but worth considering for

specific applications).
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Step 2: pH Adjustment (for Aqueous Solutions)

For aqueous solutions, the solubility of carboxylic acids like 2-(2-butoxyethoxy)acetic acid
can be significantly increased by deprotonating the carboxylic acid group to form a more

soluble salt.[5]

Method: Add a base (e.g., sodium hydroxide, potassium hydroxide, or a non-interfering

organic base) dropwise to your aqueous suspension of 2-(2-butoxyethoxy)acetic acid
while monitoring the pH. The carboxylate salt formed will have significantly higher aqueous

solubility.

Consideration: Ensure that the resulting salt and the change in pH are compatible with your

experimental design.

Step 3: Co-solvency

If a single solvent is not effective, a co-solvent system can be employed. Co-solvents can

reduce the interfacial tension between the solute and the primary solvent.[5]

Method: Start with the best single solvent identified in Step 1 and gradually add a second

miscible solvent (a co-solvent) to the mixture. For example, if the compound has some

solubility in water, adding a water-miscible organic solvent like ethanol or DMSO can

enhance solubility. Research has shown that the solubility of carboxylic acids in some

organic solvents can be increased by the presence of water.[6][7]

Step 4: Temperature Adjustment

Solubility is often temperature-dependent.

Method: Gently heat the solvent while attempting to dissolve the 2-(2-butoxyethoxy)acetic
acid.

Caution: Be mindful of the solvent's boiling point and the compound's stability at elevated

temperatures.

Step 5: Sonication
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Mechanical energy can aid in the dissolution process.

Method: Place the sample in an ultrasonic bath. The high-frequency sound waves can help

to break down solute aggregates and increase the rate of dissolution.

Experimental Protocols
Protocol 1: pH-Mediated Solubility Enhancement

Weigh the desired amount of 2-(2-butoxyethoxy)acetic acid and add it to your chosen

aqueous buffer or water.

While stirring, slowly add a 1M solution of a suitable base (e.g., NaOH) dropwise.

Monitor the pH of the solution using a calibrated pH meter.

Continue adding the base until the 2-(2-butoxyethoxy)acetic acid has completely

dissolved.

Record the final pH of the solution.

If necessary, adjust the pH back to the desired experimental range with a suitable acid, being

careful not to cause precipitation.

Protocol 2: Co-solvent System Development

Attempt to dissolve a known amount of 2-(2-butoxyethoxy)acetic acid in a measured

volume of your primary solvent (e.g., water or a buffer).

If dissolution is incomplete, add a co-solvent (e.g., ethanol, DMSO) in small increments (e.g.,

5% of the total volume at a time).

After each addition, stir the mixture thoroughly and observe for dissolution.

Continue adding the co-solvent until the compound is fully dissolved.

Record the final ratio of the primary solvent to the co-solvent.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1266689?utm_src=pdf-body
https://www.benchchem.com/product/b1266689?utm_src=pdf-body
https://www.benchchem.com/product/b1266689?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Workflow for Troubleshooting Solubility
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Caption: Troubleshooting workflow for enhancing solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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